Cas no 314041-54-8 (4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1))
314041-54-8 structure
Product Name:4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1)
CAS No:314041-54-8
MF:C10H10O3
MW:178.184603214264
CID:307724
PubChem ID:16212708
Update Time:2025-04-19
4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1)
- 6-METHYLCHROMONE HYDRATE
- 6-Methyl-4H-chromen-4-one
- A879453
- 207511-19-1
- DTXSID30583679
- AKOS027320235
- 6-Methyl-4H-1-benzopyran-4-one--water (1/1)
- 4H-1-Benzopyran-4-one, 6-methyl-, hydrate (1:1)
- CS-0333114
- 6-methylchromen-4-one;hydrate
- MFCD00209598
- 6-Methyl-4H-chromen-4-one hydrate
- 6-Methyl-4H-chromen-4-onehydrate
- 314041-54-8
- 6-Methylchromone hydrate,98%
- 6-Methylchromone hydrate, 98%
-
- Inchi: 1S/C10H8O2.H2O/c1-7-2-3-10-8(6-7)9(11)4-5-12-10;/h2-6H,1H3;1H2
- InChI Key: QWIQUUMSUBFRAX-UHFFFAOYSA-N
- SMILES: O1C=CC(C2C=C(C)C=CC1=2)=O.O
Computed Properties
- Exact Mass: 160.05200
- Monoisotopic Mass: 160.05243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not available
- Density: 1.2
- Melting Point: 76-78 °C(lit.)
- Boiling Point: 274.3°Cat760mmHg
- Flash Point: 126.7°C
- Refractive Index: 1.583
- PSA: 30.21000
- LogP: 2.10140
- Solubility: Not available
4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1) Security Information
- WGK Germany:3
- Safety Instruction: S24/25
4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1) Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR927025-1g |
6-Methylchromone hydrate |
314041-54-8 | 95% | 1g |
£90.00 | 2025-02-21 | |
| Apollo Scientific | OR927025-5g |
6-Methylchromone hydrate |
314041-54-8 | 95% | 5g |
£225.00 | 2025-02-21 |
4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1) Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
314041-54-8 (4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1)) Related Products
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